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For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling IMP-1710. The following procedures are based on
best practices for handling potent, solid, bioactive small molecules in a laboratory setting, in the
absence of a specific Material Safety Data Sheet (MSDS) for this compound.

IMP-1710 is a potent and selective inhibitor of the deubiquitinating enzyme UCHL1.[1][2] While
it is shipped as a non-hazardous chemical under ambient temperatures, its biological activity
necessitates careful handling to minimize exposure.[3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling IMP-1710 to ensure the
appropriate level of personal protection. The following table summarizes the recommended
PPE for handling IMP-1710 in different laboratory scenarios.
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Activity Recommended PPE Rationale

- Chemical fume hood or
ventilated balance enclosure-
Disposable lab coat with tight-
o ) ) fitting cuffs- Double gloves o o
Weighing and Dispensing (as o High risk of aerosolization and
) (e.g., nitrile)- Safety glasses ) ) ]
solid powder) o ] ] inhalation of fine powder.[4][5]
with side shields or chemical
splash goggles- N95 or higher-
rated respirator (if notin a

ventilated enclosure)

- Chemical fume hood-

Standard lab coat- Single pair _ o
) ) Reduced risk of aerosolization,
] ) of chemical-resistant gloves ]
Solution Preparation o but potential for splashes and
(e.g., nitrile)- Safety glasses "
o _ _ spills.
with side shields or chemical

splash goggles

] ] Focus on preventing skin and
) - Standard lab coat- Single pair o
In Vitro / Cell-Based Assays eye contact with dilute
of gloves- Safety glasses )
solutions.

Experimental Workflow for Safe Handling

The following workflow outlines the key steps for safely handling IMP-1710, from preparation to
disposal.
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Caption: Workflow for the safe handling of IMP-1710.
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Disposal Plan

Proper disposal of IMP-1710 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

¢ Unused/Expired Compound:
o Do not dispose of down the drain or in regular trash.
o Collect in a clearly labeled, sealed container.
o Dispose of through a certified hazardous waste vendor.[4]
o Contaminated Labware (e.g., pipette tips, vials):
o Collect in a designated, puncture-resistant, and sealed container.
o Label as "Hazardous Waste" with the chemical name.[4]
o Contaminated PPE (e.g., gloves, disposable lab coats):
o Carefully doff to avoid self-contamination.
o Place in a sealed bag or container labeled as hazardous waste.[4][6]
e Agueous Waste:
o Collect in a sealed, labeled container.
o Do not mix with other waste streams unless compatibility is confirmed.

All waste containers should be clearly labeled with "Hazardous Waste" and the name "IMP-
1710". Follow all local and institutional regulations for the disposal of chemical waste.[7]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.
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« Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

¢ Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical
attention.

Always have a Safety Data Sheet for a similar compound or a general chemical safety guide
readily available when working with IMP-1710. All personnel handling the compound must be
trained on these procedures and be aware of the potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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